Cas no 2019997-41-0 (1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a pyrazole core functionalized with a cyclopropylmethyl group and a tetramethyl dioxaborolane moiety. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high efficiency. The cyclopropylmethyl substituent enhances steric and electronic properties, while the tetramethyl dioxaborolane group improves stability and handling under ambient conditions. Its well-defined structure and reactivity make it valuable for pharmaceutical and agrochemical research, particularly in constructing heterocyclic frameworks. The product is typically characterized by NMR and HPLC for purity, ensuring reliable performance in synthetic applications.

1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

2019997-41-0 structure

Product Name:1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:2019997-41-0

MF:C₁₃H₂₁BN₂O₂

MW:248.129043340683

MDL:MFCD18250654

CID:4633704

PubChem ID:56776711

Update Time:2025-10-29

1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(CYCLOPROPYLMETHYL)PYRAZOLE-5-BORONIC ACID PINACOL ESTER
- 1-(Cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-(cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- AB73413
- AT16661
- 1-(Cyclopropylmethyl)pyrazole-5-boronic acid, pinacol ester
- 1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- SY345513
- 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic Acid Pinacol Ester
- MFCD18250654
- 2019997-41-0
- DB-086331
- XH0343
- EN300-1614394
- BS-32056
- CS-0135444
- Z2049747502
- MDL： MFCD18250654
- Inchi： 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)11-7-8-15-16(11)9-10-5-6-10/h7-8,10H,5-6,9H2,1-4H3
- InChI Key： BDBAOKHZOZINLR-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=NN2CC2CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 248.1696081g/mol
Monoisotopic Mass: 248.1696081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3

1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM213072-1g	1-(Cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95+%	1g	$984	2021-08-04
Chemenu	CM213072-1g	1-(Cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%+	1g	$630	2023-02-17
abcr	AB310028-1 g	1-(Cyclopropylmethyl)pyrazole-5-boronic acid pinacol ester; 98%	2019997-41-0		1g	€807.00	2023-04-26
abcr	AB310028-1g	1-(Cyclopropylmethyl)pyrazole-5-boronic acid pinacol ester, 98%; .	2019997-41-0	98%	1g	€807.00	2025-02-17
Enamine	EN300-1614394-0.05g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	0.05g	$82.0	2023-07-08
Enamine	EN300-1614394-0.1g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	0.1g	$122.0	2023-07-08
Enamine	EN300-1614394-0.25g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	0.25g	$173.0	2023-07-08
Enamine	EN300-1614394-0.5g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	0.5g	$273.0	2023-07-08
Enamine	EN300-1614394-1.0g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	1.0g	$350.0	2023-07-08
Enamine	EN300-1614394-2.5g	1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2019997-41-0	95%	2.5g	$669.0	2023-07-08